Cas no 2227826-77-7 (tert-butyl N-{4-chloro-3-(2S)-oxiran-2-ylphenyl}carbamate)

• Product Name: tert-butyl N-{4-chloro-3-(2S)-oxiran-2-ylphenyl}carbamate
• CAS No: 2227826-77-7
• MF: C₁₃H₁₆ClNO₃
• MW: 269.724042892456
• CID: 6023383
• PubChem ID: 165858958
• Update Time: 2025-05-20

tert-butyl N-{4-chloro-3-(2S)-oxiran-2-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-chloro-3-(2S)-oxiran-2-ylphenyl}carbamate
• EN300-1871623
• tert-butyl N-{4-chloro-3-[(2S)-oxiran-2-yl]phenyl}carbamate
• 2227826-77-7

• Inchi： 1S/C13H16ClNO3/c1-13(2,3)18-12(16)15-8-4-5-10(14)9(6-8)11-7-17-11/h4-6,11H,7H2,1-3H3,(H,15,16)/t11-/m1/s1
• InChI Key： AGPXOEDSCSBVKO-LLVKDONJSA-N
• SMILES： ClC1=CC=C(C=C1[C@H]1CO1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.0818711g/mol
• Monoisotopic Mass: 269.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-{4-chloro-3-(2S)-oxiran-2-ylphenyl}carbamate

tert-butyl N-{4-chloro-3-(2S)-oxiran-2-ylphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{4-chloro-3-(2S)-oxiran-2-ylphenyl}carbamate (CAS No. 2227826-77-7) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a tert-butyl carbamate group with a chlorophenol derivative and an oxirane (epoxide) functional group. The presence of these functional groups imparts the compound with versatile chemical properties, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of tert-butyl N-{4-chloro-3-(2S)-oxiran-2-ylphenyl}carbamate in drug discovery, particularly in the development of bioactive molecules targeting specific cellular pathways. The oxirane ring, a three-membered cyclic ether, is known for its reactivity and ability to participate in various nucleophilic opening reactions. This makes the compound an attractive candidate for designing drugs with enhanced bioavailability and selectivity.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution, epoxidation, and carbamate formation. The chlorophenol derivative serves as a versatile platform for further functionalization, enabling the introduction of additional substituents to tailor the compound's properties for specific applications. Researchers have also explored green chemistry approaches to synthesize this compound, focusing on reducing environmental impact while maintaining high yields.

The stereochemistry of the compound is another critical aspect of its study. The (2S)-oxiran-2-yl group introduces chirality into the molecule, which is essential for determining its biological activity. Recent advancements in asymmetric synthesis have allowed for the efficient preparation of enantiomerically pure samples of this compound, facilitating its use in enantioselective reactions and chiral recognition studies.

From an application standpoint, tert-butyl N-{4-chloro-3-(2S)-oxiran-2-ylphenyl}carbamate has shown promise in the development of agrochemicals with improved pest control efficacy. Its ability to interact with specific biochemical pathways in pests makes it a potential candidate for next-generation pesticides. Additionally, the compound's stability under various environmental conditions ensures its suitability for field applications.

Recent research has also explored the use of this compound in materials science, particularly in the synthesis of advanced polymers and coatings. The carbamate group provides excellent adhesion properties, while the epoxide functionality enables cross-linking reactions that enhance the mechanical strength of materials. These properties make the compound a valuable additive in high-performance polymer systems.

In conclusion, tert-butyl N-{4-chloro-3-(2S)-oxiran-2-ylphenyl}carbamate (CAS No. 2227826-77-7) is a multifaceted organic compound with diverse applications across various industries. Its unique structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern chemical research and innovation.